N-(1,1-dioxothiolan-3-yl)-N-(4-methoxyphenyl)benzamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C18H19NO4S/c1-23-17-9-7-15(8-10-17)19(16-11-12-24(21,22)13-16)18(20)14-5-3-2-4-6-14/h2-10,16H,11-13H2,1H3
• InChI Key: UTGPSWJTHYRHEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(C2CCS(=O)(=O)C2)C(=O)C3=CC=CC=C3
• Molecular Formula: C18H19NO4S
• Molecular Weight: 345.4 g/mol

Description

N-(1,1-dioxothiolan-3-yl)-N-(4-methoxyphenyl)benzamide, commonly known as DB844, is a novel antimicrobial agent that has gained attention in recent years due to its potential use in treating various infectious diseases. DB844 belongs to the class of thiosemicarbazones, which are known to exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi and parasites.

Mechanism of Action

The exact mechanism of action of DB844 is not fully understood, but it is believed to involve inhibition of bacterial DNA synthesis and disruption of membrane integrity. DB844 has also been shown to induce oxidative stress in bacterial cells, leading to cell death.
Biochemical and Physiological Effects:
DB844 has been shown to have low toxicity in vitro and in vivo, with no significant adverse effects on normal human cells. However, it has been reported to cause mild gastrointestinal symptoms in some patients.

Advantages and Limitations for Lab Experiments

DB844 has several advantages over existing antimicrobial agents, including its broad-spectrum activity, low toxicity, and ability to target drug-resistant strains of bacteria. However, its use in clinical settings is limited by its relatively low potency compared to other antimicrobial agents.

Future Directions

Future research on DB844 should focus on improving its potency and efficacy, as well as exploring its potential use in combination therapies with other antimicrobial agents. Additionally, further studies are needed to investigate the long-term safety and tolerability of DB844 in humans.

Synthesis Methods

DB844 can be synthesized through a multi-step process that involves the condensation of 4-methoxybenzaldehyde with thiosemicarbazide, followed by cyclization with chloroacetyl chloride and subsequent reaction with 2-mercaptobenzoic acid. The final product is obtained through purification by column chromatography.

Scientific Research Applications

DB844 has been extensively studied for its antimicrobial properties, particularly against Mycobacterium tuberculosis, the causative agent of tuberculosis. In vitro studies have shown that DB844 exhibits potent activity against drug-resistant strains of M. tuberculosis, making it a promising candidate for the development of new tuberculosis treatments.